Cas no 1806572-01-9 (Methyl 3-amino-4-(3-bromopropanoyl)benzoate)

• Product Name: Methyl 3-amino-4-(3-bromopropanoyl)benzoate
• CAS No: 1806572-01-9
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 4950935
• Update Time: 2025-10-06

Methyl 3-amino-4-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(3-bromopropanoyl)benzoate

• Inchi： 1S/C11H12BrNO3/c1-16-11(15)7-2-3-8(9(13)6-7)10(14)4-5-12/h2-3,6H,4-5,13H2,1H3
• InChI Key： GQKRKAYEYQROAE-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(=O)OC)=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 2
• Topological Polar Surface Area: 69.4

Additional information on Methyl 3-amino-4-(3-bromopropanoyl)benzoate

Methyl 3-amino-4-(3-bromopropanoyl)benzoate: A Comprehensive Overview

Methyl 3-amino-4-(3-bromopropanoyl)benzoate, with the CAS number 1806572-01-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various scientific domains. The name itself highlights key functional groups: the methyl ester group, the amino group, and the bromopropanoyl group. These functional groups contribute to the compound's reactivity and versatility in chemical reactions.

The synthesis of Methyl 3-amino-4-(3-bromopropanoyl)benzoate involves a series of carefully designed reactions, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of catalytic cross-coupling reactions to assemble the complex structure of this compound with high precision. These methods not only enhance the yield but also minimize side reactions, making the synthesis more environmentally friendly and cost-effective.

One of the most promising applications of Methyl 3-amino-4-(3-bromopropanoyl)benzoate lies in its role as an intermediate in drug discovery. The presence of an amino group and a bromine atom provides opportunities for further functionalization, allowing chemists to explore its potential as a building block for bioactive molecules. Recent studies have demonstrated that this compound can serve as a precursor for compounds with anti-inflammatory and anticancer properties, making it a valuable asset in medicinal chemistry.

In addition to its role in drug discovery, Methyl 3-amino-4-(3-bromopropanoyl)benzoate has shown potential in materials science. Its unique structure enables it to act as a versatile linker or modifier in the synthesis of advanced materials such as polymers and nanoparticles. For example, researchers have utilized this compound to create stimuli-responsive polymers that exhibit reversible changes in their physical properties under specific conditions. Such materials hold promise for applications in sensors, drug delivery systems, and smart textiles.

The stability and reactivity of Methyl 3-amino-4-(3-bromopropanoyl)benzoate have been extensively studied under various conditions. Recent investigations have revealed that the compound exhibits excellent thermal stability up to certain temperatures, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic substitution reactions has been optimized through careful control of reaction conditions, enabling precise functionalization for specific applications.

From an environmental standpoint, the synthesis and application of Methyl 3-amino-4-(3-bromopropanoyl)benzoate align with green chemistry principles. The use of recyclable catalysts and solvent systems has significantly reduced the environmental footprint associated with its production. Moreover, its application in sustainable materials development underscores its role as a contributor to a greener future.

In conclusion, Methyl 3-amino-4-(3-bromopropanoyl)benzoate (CAS No. 1806572-01-9) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a key player in modern chemistry research.